2-(3-Benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide

• IUPAC Name: 2-(3-benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C13H12N6O2/c14-10(20)7-18-8-15-12-11(13(18)21)16-17-19(12)6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,14,20)
• InChI Key: VHWHWSNZYLLGDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)N(C=N3)CC(=O)N)N=N2
• Molecular Formula: C13H12N6O2
• Molecular Weight: 284.27 g/mol
• CAS No.: 863018-21-7

Description

“2-(3-Benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide” is a compound that falls under the class of pyrimidopyrimidines. It has been found to be active in preclinical mouse cancer models of prostate, breast, ovarian, lung, multiple myeloma, and brain cancers.

Synthesis Analysis

The synthesis of this compound involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound is based on the pyrimidopyrimidines scaffold, which is a bicyclic compound with two nitrogen atoms in each ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation, cyclization, elimination, methylation, and condensation.

Mechanism of Action

While the exact mechanism of action for this specific compound is not detailed in the search results, it is known that compounds of this class can have various biological activities. For example, they can inhibit mTOR from signaling to downstream pathways that control cell growth.

Future Directions

The future directions for this compound could involve further studies to understand its mechanism of action, potential therapeutic applications, and safety profile. It could also involve the development of new synthetic methods and the exploration of its reactivity with other chemical entities.